Cas no 1261849-88-0 (2-Amino-3-iodobenzaldehyde)

• Product Name: 2-Amino-3-iodobenzaldehyde
• CAS No: 1261849-88-0
• MF: C₇H₆INO
• MW: 247.033113956451
• CID: 4726954
• PubChem ID: 73425001
• Update Time: 2025-05-20

2-Amino-3-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-3-IODOBENZALDEHYDE
• FCH1368749
• AX8311719
• MFCD18389578
• 1261849-88-0
• Benzaldehyde, 2-amino-3-iodo-
• SCHEMBL12068048
• 2-Amino-3-iodobenzaldehyde

• Inchi： 1S/C7H6INO/c8-6-3-1-2-5(4-10)7(6)9/h1-4H,9H2
• InChI Key： BEFNAVNUQWCRAU-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C=O)=C1N

Computed Properties

• Exact Mass: 246.94941g/mol
• Monoisotopic Mass: 246.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 1.9

Additional information on 2-Amino-3-iodobenzaldehyde

2-Amino-3-Iodobenzaldehyde: A Comprehensive Overview

2-Amino-3-iodobenzaldehyde (CAS No. 1261849-88-0) is a versatile organic compound with significant applications in the fields of organic synthesis, pharmaceuticals, and material science. This compound, characterized by its unique structure featuring an amino group and an iodine atom on a benzaldehyde backbone, has garnered attention due to its potential in various chemical reactions and its role as an intermediate in the synthesis of bioactive molecules. Recent advancements in synthetic chemistry have further highlighted its importance in the development of novel drugs and materials.

The structure of 2-amino-3-iodobenzaldehyde consists of a benzene ring with an amino (-NH₂) group at the second position and an iodine atom at the third position, along with a formyl (-CHO) group at the first position. This arrangement makes it a valuable substrate for various cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is widely used in the construction of biaryl compounds. The presence of both an amino group and an iodine atom provides this compound with unique reactivity, enabling it to participate in multiple types of reactions, including nucleophilic substitution and condensation reactions.

Recent studies have demonstrated that 2-amino-3-iodobenzaldehyde can serve as a key intermediate in the synthesis of heterocyclic compounds, which are crucial components of many pharmaceutical agents. For instance, researchers have utilized this compound to synthesize isoquinoline derivatives, which exhibit potent anti-inflammatory and anticancer activities. The ability of 2-amino-3-iodobenzaldehyde to undergo cyclization reactions under mild conditions has further expanded its utility in medicinal chemistry.

In terms of physical properties, 2-amino-3-iodobenzaldehyde is typically a crystalline solid with a melting point around 150°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. The compound's stability under standard conditions ensures its reliability as a reagent in laboratory settings.

The synthesis of 2-amino-3-iodobenzaldehyde can be achieved through several methods. One common approach involves the iodination of 2-amino-benzaldehyde using iodine monochloride (ICl) or other iodinating agents under appropriate conditions. Another method entails the substitution reaction of 2-amino-benzaldehyde with an iodide source, such as potassium iodide (KI), in the presence of a suitable catalyst or base. These methods have been optimized to ensure high yields and purity levels.

From an applications perspective, 2-amino-3-iodobenzaldehyde has found significant use in the synthesis of bioactive molecules. For example, it has been employed as a starting material for the preparation of quinazoline derivatives, which are known for their antitumor properties. Additionally, this compound has been utilized in the construction of fluorescent sensors for metal ions and small molecules, leveraging its ability to form coordination complexes.

Recent research has also explored the use of 2-amino-3-iodobenzaldehyde in click chemistry reactions, where it serves as a building block for constructing complex molecular architectures. Its compatibility with copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions has opened new avenues for the development of functional materials and drug delivery systems.

In conclusion, 2-amino-3-iodobenzaldehyde (CAS No. 1261849-88-0) is a valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an indispensable tool in organic synthesis and medicinal chemistry. As research continues to uncover new potential uses for this compound, its role in advancing scientific discoveries is expected to grow significantly.